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Compound of Interest

Compound Name: 8-Chloro-10H-phenothiazin-3-ol

CAS No.: 2002-32-6

Cat. No.: B133447

Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of 8-Chloro-10H-
phenothiazin-3-ol

Authored by a Senior Application Scientist
This guide provides a detailed analysis of the expected spectroscopic signature of 8-Chloro-
10H-phenothiazin-3-ol, a heterocyclic compound belonging to the phenothiazine class.

Phenothiazine and its derivatives are of significant interest in medicinal chemistry and materials

science, acting as scaffolds for antipsychotic, antihistaminic, and antioxidant agents.[1] Given

the limited availability of published experimental data for this specific analyte, this document

serves as a predictive guide for researchers, outlining the theoretical spectroscopic

characteristics based on first principles and data from analogous structures. The

methodologies for acquiring and interpreting Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data are detailed to provide a self-validating framework for

the characterization of newly synthesized batches of this compound.
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Molecular Structure and Physicochemical
Properties
A thorough understanding of the molecular structure is paramount for the accurate

interpretation of spectroscopic data.

Molecular Formula: C₁₂H₈ClNOS[2]

Molecular Weight: 249.72 g/mol [2]

Core Structure: A tricyclic system with a central thiazine ring flanked by two benzene rings.

Key Functional Groups:

Secondary Amine (N-H) at position 10.

Phenolic Hydroxyl (-OH) at position 3.

Thioether (-S-) linkage.

Aromatic Chloride (-Cl) at position 8.

Caption: Molecular structure of 8-Chloro-10H-phenothiazin-3-ol with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

organic molecules.

Predicted ¹H NMR Spectrum (500 MHz, DMSO-d₆)
The choice of DMSO-d₆ as a solvent is strategic; its polarity will solubilize the compound, and

the acidic protons (N-H and O-H) will be observable as broad singlets.
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Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Predicted
Multiplicity

Predicted
Coupling
Constants (J,
Hz)

Rationale

H-N10 ~8.5 - 9.5 br s -

The N-H proton

of the

phenothiazine

core is typically

deshielded and

appears as a

broad singlet.

H-O3 ~9.0 - 10.0 br s -

Phenolic protons

are acidic and

their chemical

shift is

concentration-

dependent. They

appear as a

broad singlet.

H-7 ~7.1 - 7.3 d J ≈ 8.5
Ortho-coupled to

H-6.

H-6 ~6.8 - 7.0 dd J ≈ 8.5, 2.2

Ortho-coupled to

H-7 and meta-

coupled to H-9.

H-9 ~7.0 - 7.2 d J ≈ 2.2

Meta-coupled to

H-6. Deshielded

by the chloro-

substituent at

C8.

H-1 ~6.7 - 6.9 d J ≈ 8.0
Ortho-coupled to

H-2.

H-2 ~6.5 - 6.7 dd J ≈ 8.0, 2.5 Ortho-coupled to

H-1 and meta-

coupled to H-4.
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Shielded by the -

OH group.

H-4 ~6.6 - 6.8 d J ≈ 2.5
Meta-coupled to

H-2.

Predicted ¹³C NMR Spectrum (125 MHz, DMSO-d₆)
Carbon Assignment

Predicted Chemical Shift
(δ, ppm)

Rationale

C-3 ~150 - 155

Aromatic carbon bearing the -

OH group, significantly

deshielded.

C-8 ~128 - 132
Aromatic carbon bearing the -

Cl group.

C-4a, C-5a, C-9a, C-10a ~115 - 145

Quaternary carbons involved

in ring junctions. Their exact

assignment would require 2D

NMR (HMBC).

C-1, C-2, C-4, C-6, C-7, C-9 ~110 - 130

Aromatic CH carbons. The

specific shifts are influenced by

the proximity of the

heteroatoms and substituents.

Experimental Protocol: NMR Data Acquisition
Sample Preparation: Dissolve 5-10 mg of 8-Chloro-10H-phenothiazin-3-ol in approximately

0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Instrumentation: Utilize a 500 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition:

Acquire a standard one-pulse proton spectrum.

Set a spectral width of approximately 16 ppm.
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Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

Acquire at least 16 scans for a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Set a spectral width of approximately 220 ppm.

Use a 45-degree pulse angle and a relaxation delay of 2 seconds.

Acquire several thousand scans (e.g., 2048) as ¹³C has a low natural abundance.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decays (FIDs). Calibrate the ¹H spectrum to the residual DMSO

peak at 2.50 ppm and the ¹³C spectrum to the DMSO peak at 39.52 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is ideal for identifying the key functional groups present in the molecule.

Predicted IR Absorption Bands
Wavenumber (cm⁻¹) Vibration Type Functional Group

~3300 - 3500 N-H Stretch Secondary Amine

~3200 - 3400 (broad) O-H Stretch Phenolic Hydroxyl

~3000 - 3100 C-H Stretch Aromatic

~1580 - 1610 C=C Stretch Aromatic Ring

~1200 - 1350 C-N Stretch Aromatic Amine

~1150 - 1250 C-O Stretch Phenol

~1000 - 1100 C-Cl Stretch Aryl Chloride

~650 - 750 C-S Stretch Thioether
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Experimental Protocol: IR Data Acquisition (ATR)
Sample Preparation: Place a small amount (1-2 mg) of the solid sample directly onto the

crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an

ATR accessory.

Data Acquisition:

Collect a background spectrum of the clean, empty ATR crystal.

Apply pressure to the sample using the ATR anvil to ensure good contact.

Collect the sample spectrum over the range of 4000-400 cm⁻¹.

Co-add at least 32 scans to improve the signal-to-noise ratio.

Data Processing: The resulting spectrum is typically displayed in terms of transmittance or

absorbance versus wavenumber.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, which is crucial for confirming its identity.

Predicted Mass Spectrum (Electron Ionization - EI)
Molecular Ion (M⁺): A prominent molecular ion peak is expected at m/z 249.

Isotopic Pattern: Due to the presence of chlorine, an M+2 peak at m/z 251 will be observed

with an intensity of approximately one-third of the M⁺ peak, which is characteristic of a

monochlorinated compound.

Key Fragmentations: Phenothiazines typically undergo fragmentation through the loss of the

N-H proton, cleavage of the thiazine ring, or loss of substituents.
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Caption: Plausible fragmentation pathway for 8-Chloro-10H-phenothiazin-3-ol under EI-MS.

Experimental Protocol: MS Data Acquisition (EI-GC/MS)
Sample Preparation: Dissolve a small amount of the sample (~1 mg/mL) in a volatile organic

solvent such as methanol or dichloromethane.

Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC/MS) with

an electron ionization (EI) source.

GC Conditions:

Inject 1 µL of the sample solution.

Use a suitable capillary column (e.g., DB-5ms).

Employ a temperature program, for example, starting at 100 °C and ramping to 300 °C at

10 °C/min to ensure volatilization of the analyte.

MS Conditions:

Set the ion source to electron ionization (EI) mode at 70 eV.

Scan a mass range from m/z 40 to 400.

Data Analysis: Identify the peak corresponding to the analyte in the total ion chromatogram

(TIC) and analyze the corresponding mass spectrum for the molecular ion and characteristic
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fragments.

Conclusion and Best Practices
This guide provides a comprehensive, albeit predictive, spectroscopic analysis of 8-Chloro-
10H-phenothiazin-3-ol. When characterizing a newly synthesized sample, it is crucial to

employ a multi-technique approach. The convergence of data from NMR, IR, and MS, matching

the predictions outlined herein, will provide a high degree of confidence in the structural

assignment. For unambiguous assignment of all proton and carbon signals, advanced 2D NMR

experiments such as COSY, HSQC, and HMBC are highly recommended. These protocols and

predictions form a robust framework for researchers and drug development professionals

working with novel phenothiazine derivatives.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. ["8-Chloro-10H-phenothiazin-3-ol" spectroscopic data
(NMR, IR, MS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133447/docs#8-chloro-10h-phenothiazin-3-ol-
spectroscopic-data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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